Cas no 2105002-57-9 (1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]-)

• Product Name: 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]-
• CAS No: 2105002-57-9
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 5296304
• Update Time: 2025-07-21

1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]-

• Inchi： 1S/C7H13N3S/c1-6-7(8)5-10(9-6)3-4-11-2/h5H,3-4,8H2,1-2H3
• InChI Key： ZPZIQNUOBIIQMX-UHFFFAOYSA-N
• SMILES： N1(CCSC)C=C(N)C(C)=N1

Additional information on 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]-

Introduction to 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- (CAS No. 2105002-57-9)

1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]-, identified by its Chemical Abstracts Service (CAS) number 2105002-57-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, a scaffold that has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of functional groups such as an amine at the 4-position, a methyl group at the 3-position, and a 2-(methylthio)ethyl substituent at the 1-position endows this compound with unique chemical and pharmacological properties that make it a promising candidate for further exploration in drug discovery.

The structural features of 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- contribute to its potential as a bioactive molecule. The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which is known for its ability to interact with biological targets such as enzymes and receptors. The amine group at the 4-position can participate in hydrogen bonding, enhancing binding affinity to biological targets. Additionally, the methyl group at the 3-position and the 2-(methylthio)ethyl substituent introduce steric and electronic effects that can modulate the compound's interactions with biological systems.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, anticancer, and anti-diabetic properties. The unique structural motifs present in 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- make it a particularly intriguing compound for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the amine group, methyl group, and 2-(methylthio)ethyl substituent provides multiple sites for chemical modification, allowing for the optimization of pharmacokinetic and pharmacodynamic properties. This flexibility is crucial in the drug discovery process, where fine-tuning molecular structure can significantly impact efficacy and safety.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, researchers have demonstrated that certain pyrazole-based compounds exhibit potent inhibitory activity against enzymes involved in inflammatory pathways. This has led to investigations into their potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, pyrazole derivatives have shown promise in combating antibiotic-resistant bacteria by targeting bacterial enzymes essential for survival.

The synthesis of 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole core through condensation reactions between hydrazine derivatives and α-haloketones or α-halocarboxylic acids. Subsequent functionalization steps are then employed to introduce the amine group at the 4-position, the methyl group at the 3-position, and the 2-(methylthio)ethyl substituent at the 1-position.

The introduction of the amine group can be achieved through reductive amination or nucleophilic substitution reactions. The methyl group can be added via alkylation reactions using appropriate alkylating agents. Finally, the 2-(methylthio)ethyl substituent is typically introduced through thiolation reactions involving sulfur-containing reagents such as sodium thiomethoxide or dimethyldithiocarbamate esters.

Once synthesized, 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- undergoes rigorous characterization to confirm its identity and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify its molecular structure and assess its quality.

The pharmacological evaluation of 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- involves testing its interactions with various biological targets in vitro and in vivo. These studies aim to determine its efficacy against specific diseases or conditions while assessing its safety profile. In vitro assays are commonly used to evaluate enzyme inhibition or receptor binding affinity, while animal models provide insights into its pharmacokinetic behavior and potential therapeutic effects.

One area of particular interest is the potential use of 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- in oncology research. Pyrazole derivatives have shown promise as anticancer agents by targeting key pathways involved in tumor growth and progression. For example, some pyrazole-based compounds have been found to inhibit kinases that are overexpressed in cancer cells or block DNA replication mechanisms essential for cancer cell survival.

Another promising application is in neurodegenerative disease research. Pyrazole derivatives have demonstrated neuroprotective properties by scavenging reactive oxygen species or modulating neurotransmitter systems affected in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that further exploration of 1H-Pyrazol-4-amine, 3-methyl-1-[2-(methylthio)ethyl]- could lead to novel therapeutic strategies for these debilitating disorders.

The development of new drugs is often hindered by challenges such as poor bioavailability or off-target effects. However,1H-Pyrazol-4-amine, with its versatile structural framework, offers opportunities for overcoming these hurdles through rational drug design approaches. By strategically modifying specific functional groups, researchers can optimize pharmacokinetic properties while maintaining desired biological activity.

In conclusion,1H-Pyrazol-4-aminedimethylethylenyl)-substituted, identified by CAS number 2105002–57–9, represents a significant compound with diverse pharmaceutical applications.* Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases.* Further research into this compound holds promise for advancing our understanding*of disease mechanisms*and providing new treatment options*for patients worldwide.* As medicinal chemistry continues*to evolve,*compounds like *this*will remain*at forefront*of drug discovery efforts.*